Cas no 1934406-27-5 (Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl)-)

• Product Name: Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl)-
• CAS No: 1934406-27-5
• MF: C₁₀H₁₅Cl
• MW: 170.679102182388
• CID: 5285125
• Update Time: 2025-05-25

Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl)-

• Inchi： 1S/C10H15Cl/c1-2-6-10(9-11)7-4-3-5-8-10/h2-4H,1,5-9H2
• InChI Key： QXEYBZKTIWVEDP-UHFFFAOYSA-N
• SMILES： C1CCC(CCl)(CC=C)CC=1

Additional information on Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl)-

Introduction to Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl) (CAS No. 1934406-27-5)

Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl), also known by its CAS registry number 1934406-27-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexene ring with substituents that provide both functional diversity and reactivity. The presence of a chloromethyl group and a vinyl group (2-propen-1-yl) on the cyclohexene ring makes it a valuable intermediate in the synthesis of advanced materials and specialty chemicals.

The structural features of Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl) have been extensively studied to understand its reactivity and potential applications. Recent research has highlighted its role in the development of novel polymers, where the vinyl group serves as a site for polymerization reactions. This compound has been used as a monomer in controlled radical polymerization techniques, leading to the synthesis of high-performance polymers with tailored properties such as improved mechanical strength and thermal stability.

In addition to its role in polymer chemistry, CAS No. 1934406-27-5 has found applications in organic synthesis as a building block for complex molecules. Its chloromethyl group provides an excellent leaving group for substitution reactions, enabling the construction of diverse chemical architectures. Recent studies have demonstrated its utility in the synthesis of bioactive compounds, where precise control over the substitution pattern is critical for achieving desired biological activity.

The synthesis of Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl) involves multi-step processes that require careful optimization to ensure high yields and purity. Researchers have explored various methodologies, including catalytic hydrogenation and transition metal-catalyzed coupling reactions, to streamline the production process. These advancements have not only improved the efficiency of synthesis but also reduced environmental impact by minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of CAS No. 1934406-27-5 in different ecosystems is crucial for assessing its potential risks. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its persistence in natural environments. These findings are essential for developing sustainable practices that minimize ecological disruption while maximizing the benefits of this compound.

In conclusion, Cyclohexene, 4-(chloromethyl)-4-(2-propen-1-yl) (CAS No. 1934406-27-5) stands out as a key compound in modern chemistry due to its structural versatility and functional diversity. Its applications span across polymer science, organic synthesis, and material development, with ongoing research continuously expanding its utility. As scientific understanding deepens, this compound is poised to play an even more significant role in driving innovation across various industries.